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Compound Name: Methyl 3-(propylamino)propanoate

Cat. No.: B3142409

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 3-(propylamino)propanoate, a secondary amine-containing 3-amino acid ester,
represents a class of compounds with potential applications in synthetic chemistry and drug
discovery. This technical guide provides a comprehensive review of the available literature on
this compound, including its chemical and physical properties. Due to the limited specific
research on Methyl 3-(propylamino)propanoate, this document also draws upon data from
closely related analogs to infer its probable synthetic routes, spectroscopic characteristics, and
potential biological significance. This guide aims to serve as a foundational resource for
researchers interested in the synthesis, characterization, and potential applications of N-
alkylated [3-amino acid esters.

Introduction

3-amino acids and their derivatives are of significant interest in medicinal chemistry and
materials science. The introduction of an additional carbon in the backbone compared to their
a-amino acid counterparts imparts unique conformational properties and resistance to
enzymatic degradation. Methyl 3-(propylamino)propanoate, also known as N-propyl-3-
alanine methyl ester, is a simple yet representative member of the N-alkylated 3-amino acid
ester family. While specific studies on this molecule are scarce, its structural motifs are present
in various biologically active compounds. This review consolidates the known information about
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Methyl 3-(propylamino)propanoate and provides inferred knowledge based on analogous
compounds to guide future research.

Chemical and Physical Properties

The fundamental chemical and physical properties of Methyl 3-(propylamino)propanoate
have been primarily determined through computational methods and are available in public
chemical databases.

Property Value Source
Molecular Formula C7H1sNO:2 PubChem[1]
Molecular Weight 145.20 g/mol PubChem[1]
methyl 3-
IUPAC Name ) PubChem[1]
(propylamino)propanoate
CAS Number 5036-62-4 PubChem[1]
SMILES CCCNCCC(=0)0C PubChem[1]
XLogP3-AA (LogP) 0.5 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor
3 PubChem[1]
Count
Rotatable Bond Count 5 PubChem[1]
Exact Mass 145.110278721 g/mol PubChem[1]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of Methyl 3-
(propylamino)propanoate is not readily available in the scientific literature, a highly probable
and widely used method is the Michael addition of n-propylamine to methyl acrylate. This
reaction is a common strategy for the synthesis of 3-amino esters.

Proposed Synthetic Pathway: Michael Addition
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The synthesis would involve the conjugate addition of the primary amine (n-propylamine) to the
a,B-unsaturated ester (methyl acrylate).

n-Propylamine Michael Addition

T
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Methyl 3-(propylamino)propanoate

Methyl Acrylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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